8-(1H-benzimidazol-2-ylsulfanyl)-7-[(2-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione
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Description
Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole .
Synthesis Analysis
Benzimidazole can be synthesized from o-phenylenediamine via an oxidative cyclization strategy . This method offers broad functional group tolerance, excellent reaction yields, and uses water as an environmentally benign solvent .Molecular Structure Analysis
The molecular structure of a benzimidazole derivative, 2-(1H-Benzimidazol-2-yl)-N-phenylbenzamide, has a linear formula of C20H15N3O .Chemical Reactions Analysis
Benzimidazole can undergo various chemical reactions. For instance, a well-defined NHC-Pd (II)-Im complex enables a facile and alternative methodology for the direct C-H bond arylation of benzimidazoles with (hetero)aryl chlorides .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, a benzimidazole derivative, 2-(1H-Benzimidazol-2-yl)-N-phenylbenzamide, has a molecular weight of 330.433 .Safety and Hazards
Properties
CAS No. |
848756-18-3 |
---|---|
Molecular Formula |
C21H17ClN6O2S |
Molecular Weight |
452.92 |
IUPAC Name |
8-(1H-benzimidazol-2-ylsulfanyl)-7-[(2-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione |
InChI |
InChI=1S/C21H17ClN6O2S/c1-26-17-16(18(29)27(2)21(26)30)28(11-12-7-3-4-8-13(12)22)20(25-17)31-19-23-14-9-5-6-10-15(14)24-19/h3-10H,11H2,1-2H3,(H,23,24) |
InChI Key |
YPTSEXYDBOHVHL-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SC3=NC4=CC=CC=C4N3)CC5=CC=CC=C5Cl |
solubility |
not available |
Origin of Product |
United States |
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